Cas no 2228218-56-0 (3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol)

• Product Name: 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol
• CAS No: 2228218-56-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6446926
• PubChem ID: 165780495
• Update Time: 2025-06-12

3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol
• 3-[(1-methyl-1H-pyrrol-2-yl)methyl]piperidin-3-ol
• 2228218-56-0
• EN300-1813733

• Inchi： 1S/C11H18N2O/c1-13-7-2-4-10(13)8-11(14)5-3-6-12-9-11/h2,4,7,12,14H,3,5-6,8-9H2,1H3
• InChI Key： OEWKVBOBYQYIKC-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CN2C)CNCCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.2Ų

Additional information on 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol

Professional Introduction to 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol (CAS No. 2228218-56-0)

3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functional molecular structure. This compound, identified by the CAS number 2228218-56-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound integrates a pyrrole ring with a piperidine moiety, making it a versatile scaffold for designing novel therapeutic agents.

The structural composition of 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol includes a pyrrole ring substituted with a methyl group at the 1-position and an additional piperidine ring linked through a methylene group at the 3-position of the pyrrole. This unique arrangement imparts specific chemical properties that make it valuable for synthetic chemistry and pharmacological studies. The presence of both heterocyclic rings enhances the compound's ability to interact with biological targets, which is crucial for developing effective pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the pyrrole-piperidine motif. These structures have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The methylated pyrrole ring in 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol contributes to its binding affinity and selectivity, which are critical factors in drug design.

Recent studies have highlighted the importance of functionalized piperidine derivatives in medicinal chemistry. Piperidine rings are commonly found in many FDA-approved drugs due to their favorable pharmacokinetic properties and ability to modulate biological pathways. The introduction of additional substituents, such as the methyl group in this compound, further enhances its potential as a pharmacophore. This modification can influence both the solubility and metabolic stability of the molecule, making it more suitable for therapeutic applications.

The synthesis of 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The complexity of the synthesis underscores the compound's significance in industrial and academic research settings.

One of the most compelling aspects of 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol is its potential as a building block for more complex drug candidates. Researchers have leveraged similar scaffolds to develop molecules with improved efficacy and reduced side effects. The flexibility offered by this compound's structure allows chemists to modify various positions, enabling the exploration of diverse chemical space. This adaptability is particularly valuable in hit-to-lead optimization processes.

Current research trends indicate that compounds incorporating pyrrole and piperidine moieties are being extensively studied for their anti-inflammatory, analgesic, and neuroprotective properties. For instance, derivatives of this class have shown promising results in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol to modulate key neurotransmitter systems makes it an attractive candidate for further investigation.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-ol and biological targets. These tools help predict binding affinities, identify potential side effects, and guide structural modifications. By integrating experimental data with computational methods, researchers can accelerate the discovery process and develop more targeted therapies.

In conclusion, 3-(1-methyl-1H-pyrrol-2-yl)methylpiperidin-3-oL (CAS No. 2228218-56-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development position it as a valuable asset for both academic researchers and pharmaceutical companies. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in addressing complex diseases.